Cas no 77227-81-7 (3,5-Dichloro-4-fluorobenzotrifluoride)

3,5-Dichloro-4-fluorobenzotrifluoride is a halogenated aromatic compound featuring a trifluoromethyl group and chloro-fluoro substitutions on the benzene ring. Its unique structure imparts high chemical stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing effects of the trifluoromethyl and halogen groups enhance its utility in cross-coupling reactions and nucleophilic substitutions. This compound exhibits strong lipophilicity, which can improve the bioavailability of derived molecules. Its well-defined reactivity profile allows for precise functionalization, enabling the development of specialized fine chemicals. Suitable for controlled industrial applications, it is handled under standard safety protocols for halogenated compounds.
3,5-Dichloro-4-fluorobenzotrifluoride structure
77227-81-7 structure
Product Name:3,5-Dichloro-4-fluorobenzotrifluoride
CAS No:77227-81-7
MF:C7H2Cl2F4
MW:232.990394115448
MDL:MFCD00068183
CID:59878
PubChem ID:24865914
Update Time:2025-10-29

3,5-Dichloro-4-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene
    • 3,5-DICHLORO-ALPHA,ALPHA,ALPHA-4-TETRAFLUOROTOLUENE
    • 3,5-dichloro-4-fluoro-alpha,alpha,alpha-trifluorotoluene
    • Benzene, 1,3-dichloro-2-fluoro-5-(trifluoromethyl)-
    • 3,5-Dichloro-4-fluorobenzotrifluoride
    • 1,3-Dichloro-2-fluoro-5-(trifluoromethyl)-benzene
    • 3,5-dichloro-4-fluorobenzotriflouride
    • 77227-81-7
    • 3,5-dichloro-4-flurobenzotriflouride
    • AM62097
    • 1,3-bis(chloranyl)-2-fluoranyl-5-(trifluoromethyl)benzene
    • DTXSID70227969
    • FT-0614540
    • 3,5-Dichloro-4-fluorobenzotrifluoride, 98%
    • 1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene;1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene
    • AKOS015888593
    • 3,5-dichloro-4-fluoro-benzotrifluoride
    • SCHEMBL668872
    • AC-4132
    • J-503889
    • A9779
    • MFCD00068183
    • InChI=1/C7H2Cl2F4/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2
    • A839007
    • MDL： MFCD00068183
    • Inchi： 1S/C7H2Cl2F4/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
    • InChI Key： BWQFQKZDLBJZAW-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=C(C(F)(F)F)C=1)Cl)F
    • BRN： 6199573

Computed Properties

  • Exact Mass: 231.94700
  • Monoisotopic Mass: 231.946968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.555 g/mL at 25 °C(lit.)
  • Boiling Point: 166-168 °C(lit.)
  • Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
  • Refractive Index: n20/D 1.462(lit.)
  • PSA: 0.00000
  • LogP: 4.15130
  • Solubility: Not available

3,5-Dichloro-4-fluorobenzotrifluoride Security Information

  • Symbol: GHS05 GHS06
  • Signal Word：Danger
  • Hazard Statement： H301,H318
  • Warning Statement： P280,P301+P310,P305+P351+P338
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Safety Term：S26;S36
  • Risk Phrases：R22; R41

3,5-Dichloro-4-fluorobenzotrifluoride Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,5-Dichloro-4-fluorobenzotrifluoride Pricemore >>

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3,5-Dichloro-4-fluorobenzotrifluoride Suppliers

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Purity:99%
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(CAS:77227-81-7)3,5-二氯-4-氟三氟甲苯
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:77227-81-7)
SFD1019
Purity:99%
Quantity:25KG,200KG,1000KG
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:77227-81-7)3,5-二氯-4-氟三氟甲苯
LE5679061
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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